Cas no 312941-34-7 (3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 312941-34-7
• Molecular Formula: C₂₀H₂₀N₂O₅S
• Molecular Weight: 400.448204040527
• CID: 5854657
• PubChem ID: 3981506

3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide Properties

Names and Identifiers

• Benzamide, 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-2-thiazolyl]-
• 3,4,5-trimethoxy-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide
• 312941-34-7
• F0007-1029
• EU-0033751
• SR-01000391202
• Oprea1_096596
• 3,4,5-trimethoxy-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS003014790
• SR-01000391202-1

• InChIKey： YIXLPBYHUKVDHL-UHFFFAOYSA-N
• Inchi： 1S/C20H20N2O5S/c1-24-15-8-6-5-7-13(15)14-11-28-20(21-14)22-19(23)12-9-16(25-2)18(27-4)17(10-12)26-3/h5-11H,1-4H3,(H,21,22,23)
• SMILES： C(NC1=NC(C2=CC=CC=C2OC)=CS1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 400.10929292g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 400.10929292g/mol
• Heavy Atom Count: 28
• Complexity: 497
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• pka: 7.12±0.50(Predicted)
• Density: 1.282±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides